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Cat. No.: B1170598

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulphur Blue 11, identified by the Colour Index (C.l.) number 53235 and CAS Registry
Number 1326-98-3, is a synthetic sulfur dye recognized for its navy-blue hue.[1] As a member
of the sulfur dye class, it is primarily utilized in the textile industry for dyeing cellulosic fibers,
such as cotton and viscose, due to its excellent wash-fastness and cost-effectiveness.[2][3][4]
This technical guide provides a comprehensive overview of the chemical properties, structure,
synthesis, and analysis of Sulphur Blue 11, tailored for a scientific audience.

Chemical Structure

The precise molecular structure of Sulphur Blue 11, like most sulfur dyes, is complex and not
definitively characterized. It is understood to be a heterogeneous, high-molecular-weight
polymer.[3][5] The dye is produced through the sulfurization of 4-(2,4-dinitrophenyl)amino-
phenol.[1] This process involves the reduction of the nitro groups and the introduction of sulfur
linkages, leading to the formation of a complex chromophore. The resulting structure is
believed to contain phenothiazine and thianthrene subunits interconnected by disulfide (-S—-S-)
and polysulfide (—S_n-) bridges.[3]

Due to the complex and polymeric nature of Sulphur Blue 11, a generalized structure is
presented below to illustrate the key functional moieties.
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A diagram illustrating the synthesis of the generalized structure of Sulphur Blue 11.

Chemical Properties

Sulphur Blue 11 exhibits chemical properties characteristic of the sulfur dye class. A summary
of its key properties is provided in the table below.

Property Description
CAS Registry Number 1326-98-3[1]
C.l. Name Sulphur Blue 11, C.1. 53235[1]

Sulfurized 4-[(2,4-dinitrophenyl)amino]phenol,

Synonyms Sulphur Direct Blue RL, Sulphur Navy Blue
RL[1]
Appearance Navy blue solid[3]

Insoluble in water; soluble in an aqueous
Solubilit solution of a reducing agent like sodium sulfide.
olubili
Y [2][3] Elemental sulfur is moderately soluble in

solvents like toluene and benzene.[6]

) Good wash-fastness; poor fastness to chlorine-
Fastness Properties ]
based bleaching agents.[3][5]

Decomposed by acids with the liberation of

Chemical Stabilit
Y hydrogen sulfide (H2S).[5]

Heat Resistance Moderate to good heat resistance.[2]

Experimental Protocols
General Synthesis of Sulphur Dyes

The synthesis of Sulphur Blue 11 involves the thionation of an organic intermediate. While
specific industrial protocols are proprietary, a general laboratory-scale synthesis for a sulfur dye
can be outlined as follows:

» Preparation of the Reaction Mixture: The aromatic intermediate, such as 4-(2,4-
dinitrophenyl)amino-phenol, is mixed with sulfur and sodium sulfide.[3][7] The reaction can
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be carried out by either baking the dry mixture or by boiling the components under reflux in a
suitable solvent like water or an alcohol.[8]

Thionation (Sulfurization): The mixture is heated to a high temperature, typically in a closed
vessel. For many sulfur dyes, this temperature is around 80-95°C.[3][9] The duration of
heating is critical and influences the final properties of the dye.

Precipitation and Isolation: After the reaction is complete, the dye is precipitated from the
reaction mixture. This can be achieved through acidification or oxidation.[5]

Purification: The crude dye is then filtered, washed thoroughly with water to remove
unreacted starting materials and byproducts, and subsequently dried.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://p2infohouse.org/ref/27/26609.pdf
https://en.wikipedia.org/wiki/Sulfur_dye
https://www.youtube.com/watch?v=Ye64LpQovLk
https://textilelearner.net/sulphur-dyes-properties-classification-mechanism/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

General Synthesis Workflow for Sulphur Dyes

Mixing of Precursor, > Thionation > Precipitation > Isolation and Purification
Sulfur, and Sodium Sulfide (Heating/Reflux) (Acidification/Oxidation) (Filtration, Washing, Drying)

A4

Final Sulphur Dye Product
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Sulphur Dyeing Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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